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Compound of Interest

Compound Name:
Fluoro(2-

methoxyphenyl)dimethylsilane

CAS No.: 64544-56-5

Cat. No.: B14492511

Get Quote

Executive Summary
Fluoro(2-methoxyphenyl)dimethylsilane (often abbreviated as SiFA-

-OMe or similar derivatives in literature) is a functional organosilane characterized by a silicon
atom bonded to a fluorine, two methyl groups, and an ortho-methoxyphenyl ring.[1][2]

Unlike standard silyl chlorides or simple alkyl fluorosilanes, this compound exhibits unique

intramolecular coordination between the ether oxygen and the silicon center. This Si···O

interaction modulates the electrophilicity of the silicon, enhancing hydrolytic stability while

maintaining high reactivity toward fluoride exchange—a property critical for its primary

application in Positron Emission Tomography (PET) as an

F-fluoride acceptor.
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Property Data

IUPAC Name Fluoro(2-methoxyphenyl)dimethylsilane

Molecular Formula

C

H

FOSi

Molecular Weight 184.28 g/mol

Appearance Colorless liquid (standard conditions)

Key Functionality F-Isotopic Exchange (IE), Silicon Hypervalency

Chemical Structure & Bonding Analysis[1]
The defining feature of this molecule is the Si···O intramolecular interaction. In the ortho-

substituted anisyl ring, the oxygen lone pair acts as a Lewis base donor to the

orbital of the Si-F bond (or available d-orbitals in older models).[1]

Mechanistic Implication: The Pentacoordinate
Intermediate
This interaction pre-organizes the silicon center into a distorted trigonal bipyramidal geometry

(hypervalent state).[1] This has two major effects:

Hydrolytic Stability: The steric bulk of the ortho-methoxy group and the electronic saturation

of the silicon center retard the attack of water compared to phenyl-dimethyl-silyl fluoride.[1]

Fluoride Exchange Efficiency: The silicon is "primed" for nucleophilic attack.[1] In

radiochemistry, this allows for rapid Isotopic Exchange (IE) where a radioactive

F

ion displaces a non-radioactive

F atom with low activation energy.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Si Center
(Electrophilic)

Pentacoordinate
Transition StatePre-organization

o-Methoxy Group
(Lewis Base Donor)

Intramolecular
Coordination (Si···O)

Fluoride (F)
(Leaving/Entering Group) Nucleophilic Attack

Stabilization

Click to download full resolution via product page

Figure 1: Logical flow of intramolecular Si···O coordination stabilizing the hypervalent transition

state.

Synthesis & Preparation Protocols
For research applications, the synthesis typically proceeds via a Grignard intermediate followed

by fluorination. The following protocol is designed for a 10 mmol scale.

Phase 1: Precursor Synthesis (Chlorosilane)
Reagents: 2-Bromoanisole, Magnesium turnings, Dichlorodimethylsilane.[2]

Grignard Formation: Activate Mg turnings (12 mmol) in dry THF. Add 2-bromoanisole (10

mmol) dropwise under N

to generate (2-methoxyphenyl)magnesium bromide.[1]

Silylation: Cool a solution of dichlorodimethylsilane (20 mmol, 2.0 equiv) in THF to 0°C.

Addition: Cannulate the Grignard reagent slowly into the silane solution. Critical: Excess

silane prevents double-addition (formation of diarylsilane).[1]

Workup: Remove solvent and excess silane via vacuum distillation.[1] The product, Chloro(2-

methoxyphenyl)dimethylsilane, is a moisture-sensitive oil.[1]

Phase 2: Fluorination (Conversion to Target)
Reagents: Potassium Bifluoride (KHF
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) or Zinc Fluoride (ZnF

).[1][2]

Dissolution: Dissolve the crude chlorosilane in MeCN (Acetonitrile).

Fluorination: Add KHF

(saturated aqueous solution or solid with 18-crown-6). Stir vigorously at Room Temperature
(RT) for 2 hours.

Note: The Si-Cl bond is weaker than Si-F; the reaction is thermodynamically driven.[1]

Purification: Extract with pentane. Wash with water to remove salts.[1] Dry over MgSO

.

Isolation: Remove solvent.[1] The resulting Fluoro(2-methoxyphenyl)dimethylsilane can

be purified by vacuum distillation or silica plug filtration (if stable to silica, though distillation is

preferred).[1]
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Figure 2: Step-by-step synthetic pathway from commercially available aryl halides.

Spectroscopic Characterization
Verification of the product relies heavily on NMR spectroscopy due to the distinct spin-active

nuclei (

F and

Si).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b14492511/docs?utm_src=pdf-body-img#technical-guide-fluoro-2-methoxyphenyl-dimethylsilane-1
https://pubchem.ncbi.nlm.nih.gov/compound/Silane_-_4-methoxyphenyl_dimethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14492511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus
Chemical Shift (

)

Multiplicity &
Coupling constants

Interpretation

H NMR 0.4-0.6 ppm (Si-Me) Singlet (d)

Methyl groups on

Silicon.[1] Split into

doublets by F (

Hz).[1]

F NMR -158 to -165 ppm Septet (or Decet)

Characteristic of Si-F.

[1] Coupling to Si-Me

protons.

Si NMR 10 to 30 ppm Doublet
Direct Si-F coupling (

Hz).[1]

Note: The

Si coupling constant is a definitive metric for the Si-F bond strength.[1] A value near 280 Hz
confirms the covalent Si-F bond.[1]

Applications in Drug Development &
Radiochemistry
A. F-Radiolabeling (SiFA Technology)
This compound represents a class of "SiFA" building blocks used to label peptides and proteins

for PET imaging.[1][2]

Mechanism: Isotopic Exchange (IE).[1] The

F atom on the precursor is exchanged for

F (from cyclotron-produced

F-fluoride).[1]

Advantage: The reaction proceeds at room temperature in minutes, avoiding the harsh

conditions required for C-
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F bond formation.[1]

Protocol:

Dissolve precursor (10-50

g) in MeCN.[1]

Add dried [

F]KF/Kryptofix 2.2.2 complex.[1]

React at RT for 5-10 mins.

Purify via C18 cartridge.[1]

B. Silicon-Based Cross-Coupling (Hiyama-Denmark)
While less common than simple phenylsilanes, the ortho-methoxy derivative serves as a robust

partner in Palladium-catalyzed cross-coupling.[1][2]

Activation: The fluoride on the silicon renders the species hypervalent (pentacoordinate

silicate), which is the active transmetallating species.

Selectivity: The ortho-methoxy group can direct the catalyst or prevent unwanted

protodesilylation during the reaction.[1]

Safety & Handling
Hydrolysis: While stabilized, the Si-F bond is susceptible to hydrolysis over long periods or in

acidic/basic aqueous conditions, releasing HF (Hydrofluoric Acid) in trace amounts.

Storage: Store in plastic (HDPE/PP) or teflon-lined containers. Do not store in glass for

prolonged periods if moisture is present, as fluoride etches glass (

).[1]

Toxicity: Treat as a fluorinating agent.[1] Avoid skin contact.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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